![molecular formula C13H9BrOS B2417457 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one CAS No. 1001166-29-5](/img/structure/B2417457.png)
1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one
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Description
1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one, also known as 3-bromo-1-(2-thienyl)-2-propen-1-one, is a chemical compound that has shown potential in various scientific research applications. This compound is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Scientific Research Applications
Nonlinear Optical Properties
- 1-(3-thienyl)-3-(4-bromophenyl)-propene-1-one, a related compound, has shown significant nonlinear optical properties. It was found to have a powder second harmonic generation (SHG) efficiency 100 times larger than that of potassium dihydrogen phosphate (KDP), making it a potential candidate for nonlinear optical applications (He, Su, Wu, & Jang, 1995).
Crystal Structure and Properties
- Several studies have focused on the relationship between crystal structure and properties in substituted thienyl chalcones, including 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one. These compounds form noncentrosymmetric structures and exhibit high SHG activity and transparency in the blue light region (Su Genbo, He You-ping, Li Zhengdong, & Jang Rihong, 1996).
Molecular Packing and Photochemical Properties
- The influence of pressure on molecular packing and photochemical properties in chalcone analogs, including those structurally related to 1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one, has been explored. These studies are significant for understanding the photoreactivity in crystals (Bąkowicz, Galica, & Turowska-Tyrk, 2015).
Spectroscopic and Theoretical Investigations
- Spectroscopic and theoretical investigations of bromo-based thienyl chalcone derivatives have been conducted, contributing to a better understanding of their electronic and optical properties. This research has implications for material science and optoelectronic applications (Ramesh et al., 2020).
properties
IUPAC Name |
(E)-1-(3-bromophenyl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrOS/c14-11-4-1-3-10(9-11)13(15)7-6-12-5-2-8-16-12/h1-9H/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULPFGYBQXYIQTK-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)C(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromophenyl)-3-(2-thienyl)-2-Propen-1-one |
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